Antiplatelet Aggregation

Description

Antiplatelet aggregation refers to the medical process of inhibiting platelet activation and clumping, which is crucial in preventing the formation of blood clots (thrombi). This therapeutic strategy is widely employed to reduce the risk of cardiovascular events such as myocardial infarction, stroke, and peripheral artery disease, particularly in patients with existing atherosclerotic conditions or those at high risk. Medications like aspirin and clopidogrel achieve this by interfering with various pathways involved in platelet function.